tert-Butyl N-[(3R,6S)-6-methylpiperidin-3-yl]carbamate

• IUPAC Name: tert-butyl N-[(3R,6S)-6-methylpiperidin-3-yl]carbamate
• InChI: InChI=1S/C11H22N2O2/c1-8-5-6-9(7-12-8)13-10(14)15-11(2,3)4/h8-9,12H,5-7H2,1-4H3,(H,13,14)/t8-,9+/m0/s1
• InChI Key: NNMBHCRWGGSRBE-DTWKUNHWSA-N
• Canonical SMILES: CC1CCC(CN1)NC(=O)OC(C)(C)C
• Isomeric SMILES: C[C@H]1CC[C@H](CN1)NC(=O)OC(C)(C)C
• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol
• CAS No.: 1227916-38-2

Description

This compound is a derivative of carbamate and has a molecular weight of 231.29. It is a solid substance that is stored in a dry environment at a temperature between 2-8°C.

Molecular Structure Analysis

The IUPAC name for this compound is tert-butyl ((3R,6S)-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)carbamate. The InChI code for this compound is 1S/C11H21NO4/c1-11(2,3)16-10(14)12-8-4-5-9(6-13)15-7-8/h8-9,13H,4-7H2,1-3H3,(H,12,14)/t8-,9+/m1/s1.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the sources retrieved, it’s worth noting that tert-butyl carbamate has been used in palladium-catalyzed synthesis of N-Boc-protected anilines.

Physical and Chemical Properties Analysis

This compound is a solid substance that is stored in a dry environment at a temperature between 2-8°C.

Scientific Research Applications

Crystal Structure and Molecular Interactions

• Crystal Structure Analysis : tert-Butyl carbamates, including tert-butyl ((3R,6S)-6-methylpiperidin-3-yl)carbamate, are studied for their crystal structures. For instance, Baillargeon et al. (2017) investigated the isomorphous crystal structures of tert-butyl carbamate derivatives, noting how molecules are linked via hydrogen and halogen bonds involving the same carbonyl group (Baillargeon et al., 2017).

• Hydrogen Bonding in Crystal Packing : Das et al. (2016) synthesized tert-butyl carbamate derivatives and examined their crystal structures using X-ray diffraction. They highlighted the role of hydrogen bonds in assembling molecules into three-dimensional architectures (Das et al., 2016).

Chemical Synthesis and Reactions

• Synthesis and Reactions : Tang et al. (2014) conducted studies on the synthesis of tert-butyl carbamate derivatives, focusing on their applications as intermediates in natural products with cytotoxic activity (Tang et al., 2014). This research is essential for understanding the synthetic pathways and potential applications of tert-butyl carbamates in medicinal chemistry.

• Photoredox-Catalyzed Reactions : A study by Wang et al. (2022) explored the use of tert-butyl carbamates in photoredox-catalyzed amination reactions. They established a new pathway for assembling 3-aminochromones, demonstrating the versatility of tert-butyl carbamates in organic synthesis (Wang et al., 2022).

• Enantioselective Syntheses : Research by Ghosh et al. (2017) focused on the enantioselective synthesis of tert-butyl carbamate derivatives, highlighting their potential as building blocks for novel protease inhibitors. This emphasizes the compound's significance in the development of pharmaceutical agents (Ghosh et al., 2017).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315) and serious eye irritation (H319). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and washing thoroughly after handling (P264).

Mechanism of Action

Target of Action

The primary targets of “tert-Butyl N-[(3R,6S)-6-methylpiperidin-3-yl]carbamate” are currently unknown. This compound is a relatively new substance and research is ongoing to identify its specific targets and their roles .

Result of Action

The molecular and cellular effects of “this compound” are currently unknown . As more research is conducted, we will gain a clearer picture of the results of this compound’s action.